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Compound of Interest

Compound Name: Enpp/Carbonic anhydrase-IN-2

Cat. No.: B12407910

Get Quote

Executive Summary
The transition from single-target therapies to polypharmacology represents a critical paradigm

shift in modern oncology. Enpp/Carbonic anhydrase-IN-2 (also designated as Compound 1i)

is a highly potent, rationally designed dual inhibitor targeting both Ectonucleotide

Pyrophosphatase/Phosphodiesterases (ENPPs) and Carbonic Anhydrases (CAs)[1],[2]. By

simultaneously disrupting purinergic immune evasion and hypoxic pH regulation within the

Tumor Microenvironment (TME), this compound induces apoptosis and exhibits robust

antiproliferative activity against cancer cells while maintaining low cytotoxicity in healthy

tissue[1],[3].

This whitepaper provides an in-depth technical analysis of its chemical architecture,

mechanistic synergy, and the self-validating experimental protocols required for its evaluation.

Chemical Architecture and Binding Rationale
The efficacy of Enpp/Carbonic anhydrase-IN-2 is rooted in its specific structural motifs, which

dictate its pharmacokinetic properties and target engagement[4],[5].

IUPAC Name: 4-(adamantane-1-amido)phenyl 4-fluorobenzene-1-sulfonate[6]
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CAS Number: 2883495-39-2[6]

Chemical Formula: C₂₃H₂₄FNO₄S[4]

Mechanistic Causality of the Chemical Structure:

The Adamantyl Moiety: The incorporation of the bulky, highly lipophilic adamantane ring

significantly enhances the molecule's membrane permeability (LogP). More importantly, this

three-dimensional aliphatic structure provides extensive van der Waals interactions, allowing

the compound to anchor deeply into the hydrophobic pockets of ectonucleotidases (NPPs)

[4],[7].

The Fluorobenzenesulfonate Core: Sulfonates and sulfonamides are classic, well-

documented zinc-binding pharmacophores. In the active site of Carbonic Anhydrases (which

contain a catalytic Zn²⁺ ion), the sulfonate group displaces the zinc-bound water/hydroxide,

effectively halting the hydration of CO₂. The para-fluoro substitution on the benzene ring

increases the metabolic stability of the compound and enhances binding affinity through

halogen bonding and favorable electrostatic interactions[4],[6].

Mechanistic Synergy in the Tumor
Microenvironment (TME)
Solid tumors utilize two primary extracellular defense mechanisms to survive and evade the

immune system. Enpp/Carbonic anhydrase-IN-2 is engineered to sever both pathways

simultaneously[Shahin et al., 2023][5].

Purinergic Immune Evasion (The ENPP Axis): Overexpression of ENPPs (specifically NPP1

and NPP3) accelerates the breakdown of extracellular ATP into AMP. This AMP is

subsequently converted to adenosine by CD73. Adenosine binds to A2A receptors on T-cells,

severely suppressing their cytotoxic activity.

Acidic Niche Formation (The CA Axis): Hypoxia-inducible factor 1-alpha (HIF-1α) upregulates

CA-IX and CA-XII in oxygen-deprived tumor regions. These enzymes rapidly hydrate CO₂ to

maintain intracellular pH while acidifying the extracellular space, a process that promotes

metastasis and further disables immune cell function.
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Dual inhibition of purinergic immune evasion and hypoxic pH regulation by Enpp/CA-IN-2.

Quantitative Binding Profile
The compound demonstrates sub-micromolar to low-micromolar efficacy across its primary

targets. The following data summarizes the biochemical IC₅₀ values[MedChemExpress Data]

[1],[3]:
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Target Enzyme IC₅₀ Value (μM)
Primary Biological Role in
Oncology

CA-IX 0.33

Hypoxic pH regulation;

Extracellular acidification;

Metastasis

CA-XII 0.68
pH homeostasis; Tumor

survival in hypoxic niches

NPP3 0.74
Purinergic signaling

modulation; Immune evasion

NPP2(Autotaxin) 1.07
Lysophosphatidic acid (LPA)

production; Cell motility

NPP1 1.13

ATP hydrolysis; Upstream

driver of adenosine-mediated

suppression

Self-Validating Experimental Workflows
To ensure scientific integrity and reproducibility, the evaluation of Enpp/Carbonic anhydrase-
IN-2 must utilize self-validating assay systems. A protocol is only trustworthy if it contains

internal checks to prove the observed effect is strictly on-target.
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1. Compound Preparation
(Enpp/CA-IN-2 in DMSO)

2. Target Isolation & Assay Setup
(Recombinant ENPPs & CAs)

3. Biochemical Screening
(Colorimetric Readout at 400 nm)

4. Cellular Validation
(Normoxic vs Hypoxic Viability)

5. Data Synthesis
(IC50 & Apoptosis Quantification)

Click to download full resolution via product page

Self-validating experimental workflow for Enpp/CA-IN-2 biochemical and cellular profiling.

Protocol A: Biochemical Enzyme Inhibition Assay
Causality & Logic: To establish a self-validating biochemical system, the assay relies on the

distinct enzymatic activities of the targets. ENPPs act as phosphodiesterases; thus, the

hydrolysis of p-nitrophenyl thymidine 5'-monophosphate (p-Nph-5'-TMP) into p-nitrophenol

provides a direct colorimetric readout. Concurrently, CAs possess esterase activity, allowing the

use of 4-nitrophenyl acetate (4-NPA) as a surrogate substrate for CO₂ hydration.

Preparation: Dissolve Enpp/Carbonic anhydrase-IN-2 in anhydrous DMSO to create a 10

mM stock. Perform serial dilutions in assay buffer (Tris-HCl, pH 8.0 with 5 mM CaCl₂ and

ZnCl₂ for NPPs; HEPES, pH 7.4 for CAs).

Enzyme Incubation: Add recombinant hNPP1-3 or hCA-IX/XII to 96-well plates. Introduce the

compound dilutions and incubate for 15 minutes at 37°C. Self-Validation Step: Include

parallel vehicle controls (DMSO) and established reference inhibitors (e.g., Acetazolamide

for CAs, Suramin for ENPPs) to validate the dynamic range.
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Substrate Addition: Add p-Nph-5'-TMP (for NPPs) or 4-NPA (for CAs) to initiate the reaction.

Quantification: Measure the continuous release of p-nitrophenol by tracking absorbance at

400–405 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.

Protocol B: Hypoxia-Driven Cellular Validation
Causality & Logic: Cellular assays must differentiate between general cytotoxicity and target-

specific antiproliferative effects. CA-IX is a HIF-1α target, meaning its expression is negligible

in normoxic environments but highly upregulated under hypoxia (1% O₂).

Cell Seeding: Seed human cancer cell lines (e.g., HT-29 or MDA-MB-231) in two identical

sets of 96-well plates.

Environmental Segregation: Incubate Set A under standard normoxic conditions (21% O₂,

5% CO₂). Incubate Set B in a hypoxia chamber (1% O₂, 5% CO₂).

Treatment: Treat both sets with varying concentrations of Enpp/Carbonic anhydrase-IN-2
(0.1 μM to 50 μM) for 72 hours.

Apoptosis & Viability Readout: Assess viability using CellTiter-Glo (ATP luminescence) and

quantify apoptosis via Annexin V/PI flow cytometry.

Self-Validation Analysis: Compare the IC₅₀ curves. A significant left-shift (increased potency)

in the hypoxic plate confirms that the compound's cellular efficacy is directly driven by CA-IX

inhibition in the simulated TME, ruling out off-target generalized toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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